Cas no 1587115-36-3 (Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine)
Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine Chemical and Physical Properties
Names and Identifiers
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- Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine
- 1587115-36-3
- AKOS010454306
- EN300-1169657
-
- Inchi: 1S/C13H19N3O4S/c1-14-9-11-5-4-8-15(10-11)21(19,20)13-7-3-2-6-12(13)16(17)18/h2-3,6-7,11,14H,4-5,8-10H2,1H3
- InChI Key: ZXFWAUNQJKRUCQ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCC(CNC)C1)(=O)=O
Computed Properties
- Exact Mass: 313.10962727g/mol
- Monoisotopic Mass: 313.10962727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 104Ų
Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1169657-0.05g |
1587115-36-3 | 0.05g |
$612.0 | 2023-06-08 | |||
| Enamine | EN300-1169657-0.1g |
1587115-36-3 | 0.1g |
$640.0 | 2023-06-08 | |||
| Enamine | EN300-1169657-0.25g |
1587115-36-3 | 0.25g |
$670.0 | 2023-06-08 | |||
| Enamine | EN300-1169657-0.5g |
1587115-36-3 | 0.5g |
$699.0 | 2023-06-08 | |||
| Enamine | EN300-1169657-1.0g |
1587115-36-3 | 1g |
$728.0 | 2023-06-08 | |||
| Enamine | EN300-1169657-2.5g |
1587115-36-3 | 2.5g |
$1428.0 | 2023-06-08 | |||
| Enamine | EN300-1169657-5.0g |
1587115-36-3 | 5g |
$2110.0 | 2023-06-08 | |||
| Enamine | EN300-1169657-10.0g |
1587115-36-3 | 10g |
$3131.0 | 2023-06-08 | |||
| Enamine | EN300-1169657-50mg |
1587115-36-3 | 50mg |
$468.0 | 2023-10-03 | |||
| Enamine | EN300-1169657-100mg |
1587115-36-3 | 100mg |
$490.0 | 2023-10-03 |
Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine
Comprehensive Overview of Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine (CAS No. 1587115-36-3)
Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine (CAS No. 1587115-36-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and nitrobenzenesulfonyl functional group, plays a crucial role in the development of novel therapeutic agents and biochemical probes. Its molecular structure offers a versatile platform for modifications, making it a valuable intermediate in synthetic chemistry.
The chemical properties of Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine are defined by its nitrobenzenesulfonyl moiety, which contributes to its reactivity and stability under various conditions. Researchers often utilize this compound in peptide synthesis and drug discovery due to its ability to act as a protecting group or a building block for more complex molecules. Its piperidine ring further enhances its utility in medicinal chemistry, where it serves as a scaffold for designing bioactive molecules.
In recent years, the demand for Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine has surged, particularly in the fields of neurology and oncology. Scientists are exploring its potential in targeting specific enzymes and receptors associated with neurodegenerative diseases and cancer. This aligns with the growing interest in precision medicine and targeted therapies, which are among the most searched topics in biomedical research today.
From a synthetic perspective, the compound's nitrobenzenesulfonyl group allows for selective deprotection, enabling researchers to achieve high yields in multi-step reactions. This feature is particularly valuable in combinatorial chemistry, where efficiency and selectivity are paramount. Additionally, its compatibility with various solvents and reagents makes it a preferred choice for high-throughput screening and automated synthesis platforms.
The market for Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine is expanding, driven by advancements in bioconjugation techniques and proteomics. As the pharmaceutical industry shifts toward personalized treatments, the need for specialized intermediates like this compound is expected to grow. Industry reports highlight its increasing adoption in antibody-drug conjugates (ADCs) and small-molecule inhibitors, further solidifying its relevance in modern drug development.
For researchers and manufacturers, sourcing high-quality Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine is critical. Reputable suppliers ensure compliance with Good Manufacturing Practices (GMP) and provide detailed analytical data, including HPLC and NMR spectra. These quality controls are essential for applications in preclinical studies and regulatory submissions, where consistency and purity are non-negotiable.
In summary, Methyl({[1-(2-nitrobenzenesulfonyl)piperidin-3-yl]methyl})amine (CAS No. 1587115-36-3) is a pivotal compound in contemporary chemical and pharmaceutical research. Its structural versatility, coupled with its applications in drug discovery and bioconjugation, positions it as a key player in the advancement of therapeutic innovations. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of cutting-edge research.
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